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Compound of Interest

Compound Name:
N-Propionyl-(2R)-bornane-10,2-

sultam

Cat. No.: B166063 Get Quote

In-Depth Technical Guide to N-Propionyl-(2R)-
bornane-10,2-sultam
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of N-Propionyl-(2R)-bornane-10,2-sultam, a widely utilized chiral auxiliary in

asymmetric synthesis. This document details its core characteristics, experimental protocols for

its synthesis and application, and relevant spectral data to support its use in research and

development.

Core Properties
N-Propionyl-(2R)-bornane-10,2-sultam is a crystalline solid that serves as a valuable tool for

stereoselective transformations in organic chemistry.[1] Its rigid bicyclic structure, derived from

camphor, provides a well-defined chiral environment, enabling high levels of stereochemical

control in a variety of carbon-carbon bond-forming reactions, such as aldol additions and

alkylations.[1] This high degree of stereoselectivity is crucial in the synthesis of optically active

intermediates for the pharmaceutical industry.[1]
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A summary of the key physical and chemical properties of N-Propionyl-(2R)-bornane-10,2-
sultam is presented in the table below.

Property Value Reference

CAS Number 125664-95-1 [1][2]

Molecular Formula C₁₃H₂₁NO₃S [1]

Molecular Weight 271.38 g/mol [1]

Melting Point 153-154 °C

Boiling Point 384.8±25.0 °C (Predicted)

Appearance Solid

Purity ≥95% [1]

Storage Room temperature, dry [1]

Experimental Protocols
Detailed experimental procedures are essential for the effective use of N-Propionyl-(2R)-
bornane-10,2-sultam. The following sections provide methodologies for its synthesis and a

representative application in asymmetric synthesis.

Synthesis of N-Propionyl-(2R)-bornane-10,2-sultam
A general and effective method for the acylation of (2R)-bornane-10,2-sultam is outlined below.

This procedure can be adapted for the synthesis of various N-acyl derivatives.

Workflow for the Synthesis of N-Propionyl-(2R)-bornane-10,2-sultam
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Reactants

Reaction Work-up Purification Product

(2R)-Bornane-10,2-sultam

Reaction at 0 °C to rt

Propionyl Chloride

Base (e.g., Triethylamine)

Anhydrous Solvent (e.g., CH2Cl2)

Quench with H2O1. Reaction Completion Extraction with Organic Solvent
2. Phase Separation

Drying over Na2SO4
3. Removal of Water

Filtration
4. Removal of Drying Agent

Concentration in vacuo
5. Solvent Removal

Column Chromatography6. Crude Product N-Propionyl-(2R)-
bornane-10,2-sultam

7. Pure Product

Click to download full resolution via product page

Caption: Synthetic workflow for N-Propionyl-(2R)-bornane-10,2-sultam.

Methodology:

Preparation: To a solution of (2R)-bornane-10,2-sultam in anhydrous dichloromethane

(CH₂Cl₂) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add triethylamine

(Et₃N) or another suitable base.

Acylation: Slowly add propionyl chloride to the stirred solution.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir until

completion, which can be monitored by thin-layer chromatography (TLC).
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Work-up: Quench the reaction with water. Separate the organic layer, and extract the

aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry

over anhydrous sodium sulfate (Na₂SO₄).

Purification: After filtering off the drying agent, concentrate the solution under reduced

pressure. Purify the crude product by column chromatography on silica gel to yield the pure

N-Propionyl-(2R)-bornane-10,2-sultam.

Asymmetric Aldol Reaction Protocol
N-Propionyl-(2R)-bornane-10,2-sultam is an effective chiral auxiliary for asymmetric aldol

reactions. The following is a representative protocol for the reaction of its titanium enolate with

an aldehyde.

Workflow for Asymmetric Aldol Reaction
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Enolate Formation

Aldol Addition Work-up Purification Product

N-Propionyl-(2R)-
bornane-10,2-sultam

Titanium Enolate FormationTiCl4

Hünig's Base (DIPEA)

Anhydrous CH2Cl2, -78 °C

Aldol Addition at -78 °C

1. Formed Enolate

Aldehyde (R-CHO) Quench with sat. NH4Cl2. Reaction Completion Extraction with CH2Cl2 Drying and Concentration Column Chromatography3. Crude Adduct Diastereomerically Enriched
Aldol Adduct

4. Pure Adduct

Click to download full resolution via product page

Caption: Asymmetric aldol reaction using N-Propionyl-(2R)-bornane-10,2-sultam.

Methodology:
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Enolate Formation: Dissolve N-Propionyl-(2R)-bornane-10,2-sultam in anhydrous

dichloromethane (CH₂Cl₂) and cool the solution to -78 °C under an inert atmosphere. Add

titanium(IV) chloride (TiCl₄) dropwise, followed by the slow addition of a hindered base such

as N,N-diisopropylethylamine (DIPEA, Hünig's base). Stir the mixture at -78 °C to form the

titanium enolate.

Aldol Addition: Add the desired aldehyde to the enolate solution at -78 °C and stir for the

appropriate time to allow for the aldol addition to proceed.

Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium

chloride (NH₄Cl). Allow the mixture to warm to room temperature and extract with

dichloromethane. Wash the combined organic layers with brine and dry over anhydrous

sodium sulfate.

Purification: After filtration and concentration, purify the resulting aldol adduct by flash

column chromatography on silica gel to obtain the diastereomerically enriched product.

Spectroscopic Data
The following tables summarize the expected spectral data for N-Propionyl-(2R)-bornane-
10,2-sultam. This data is crucial for the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃) ¹³C NMR (CDCl₃)

Expected Chemical Shift (δ, ppm) Expected Chemical Shift (δ, ppm)

Data not available in search results Data not available in search results

Note: Specific peak assignments and coupling constants are not available in the provided

search results. Experimental determination is recommended for accurate characterization.

Infrared (IR) Spectroscopy
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Functional Group Expected Wavenumber (cm⁻¹)

C=O (amide) ~1680

SO₂ (sulfonamide) ~1350 and ~1150

Note: Specific peak values may vary depending on the sample preparation and instrument.

Mass Spectrometry (MS)
Ion Expected m/z

[M+H]⁺ 272.13

[M+Na]⁺ 294.11

Note: Fragmentation patterns will be dependent on the ionization method used.

Safety Information
It is important to handle N-Propionyl-(2R)-bornane-10,2-sultam with appropriate safety

precautions. Consult the Material Safety Data Sheet (MSDS) for comprehensive safety and

handling information.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional laboratory guidance and safety protocols. All experiments

should be conducted in a well-ventilated fume hood, and appropriate personal protective

equipment should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB6731036_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6731036_EN.htm
https://www.benchchem.com/product/b166063#physical-and-chemical-properties-of-n-propionyl-2r-bornane-10-2-sultam
https://www.benchchem.com/product/b166063#physical-and-chemical-properties-of-n-propionyl-2r-bornane-10-2-sultam
https://www.benchchem.com/product/b166063#physical-and-chemical-properties-of-n-propionyl-2r-bornane-10-2-sultam
https://www.benchchem.com/product/b166063#physical-and-chemical-properties-of-n-propionyl-2r-bornane-10-2-sultam
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

